Cas no 1806734-49-5 (Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806734-49-5
• MF: C₁₁H₁₀ClF₄NO₃
• MW: 315.648616313934
• CID: 4828691
• Update Time: 2025-10-25

Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H10ClF4NO3/c1-2-19-9(18)3-6-7(13)5-17-8(4-12)10(6)20-11(14,15)16/h5H,2-4H2,1H3
• InChI Key： KSLFJHISBDZCMG-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=CN=1)F)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-(Chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806734-49-5): A Comprehensive Overview

Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806734-49-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a fluorine atom, and a trifluoromethoxy moiety, all of which contribute to its potential utility in the development of novel therapeutic agents.

The chloromethyl group in Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate serves as a versatile functional handle for further chemical modifications. This group can be readily converted into various other functionalities, such as amines, ethers, or thioethers, through standard organic reactions. This flexibility makes the compound an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The presence of a fluorine atom in the pyridine ring imparts significant electronic and steric effects to the molecule. Fluorination is known to enhance the lipophilicity and metabolic stability of organic compounds, which are crucial properties for drug candidates. Additionally, fluorine atoms can influence the binding affinity and selectivity of molecules towards their biological targets, making them valuable in the design of potent and selective drugs.

The trifluoromethoxy moiety is another key feature of Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate. This functional group is known for its strong electron-withdrawing properties, which can significantly alter the electronic distribution within the molecule. The trifluoromethoxy group has been widely used in drug discovery to improve the pharmacokinetic properties of lead compounds, such as their solubility and permeability across biological membranes.

Recent research has highlighted the potential applications of Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use as an intermediate in the synthesis of selective inhibitors of kinases, which are key enzymes involved in many signaling pathways associated with diseases such as cancer and autoimmune disorders.

In addition to its pharmacological potential, Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate has also been explored for its utility in agrochemical applications. The unique combination of functional groups in this compound makes it suitable for the development of novel pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and fluorination steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

From a safety perspective, it is important to handle Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate with appropriate precautions due to its reactivity and potential toxicity. Laboratory personnel should follow standard safety protocols, including the use of personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, Ethyl 2-(chloromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806734-49-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the development of novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new opportunities for its use in various fields, underscoring its significance as a valuable chemical entity.